Ethyl 1-(4-aminobenzoyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(4-aminobenzoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C15H20N2O3/c1-2-20-15(19)12-7-9-17(10-8-12)14(18)11-3-5-13(16)6-4-11/h3-6,12H,2,7-10,16H2,1H3
• InChI Key: NDSBPCSUNHWJOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)N
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

Ethyl 1-(4-aminobenzoyl)piperidine-4-carboxylate, also known as benzocaine, is a local anesthetic commonly used in medical and dental procedures to alleviate pain. This compound belongs to the class of organic compounds known as piperidinecarboxylic acids, which are compounds containing a piperidine ring bearing a carboxylic acid group.

Synthesis Analysis

This compound was first synthesized in 1890 by Eduard Ritsert by condensing p-nitrobenzoic acid with ethylene glycol and subsequent reduction. It has also been used in the synthesis of quinolin-2 (1 H)-one derivatives.

Molecular Structure Analysis

The IUPAC name for this compound is ethyl 1- (4-aminobenzoyl)-4-piperidinecarboxylate. Its InChI Code is 1S/C15H20N2O3/c1-2-20-15 (19)12-7-9-17 (10-8-12)14 (18)11-3-5-13 (16)6-4-11/h3-6,12H,2,7-10,16H2,1H3.

Chemical Reactions Analysis

Ethyl 4-amino-1-piperidinecarboxylate has been used as a reactant for the synthesis of Milrinone analogs to analyze effects on intracellular calcium increase in cardiac cells.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 276.34. It is a powder at room temperature.

Mechanism of Action

The mechanism of action of Ethyl 1-(4-aminobenzoyl)piperidine-4-carboxylate 4-aminobenzoate is not fully understood. However, it is believed to work by binding to opioid receptors in the body, which are involved in the regulation of pain, reward, and addiction. It is thought to act as an agonist at these receptors, which means that it stimulates the activity of the receptor. Additionally, it is believed to act as an antagonist at certain serotonin receptors, which are involved in the regulation of mood and emotion.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound 4-aminobenzoate are not fully understood. However, it is believed to act as an agonist at opioid receptors, which can lead to pain relief. Additionally, it is thought to act as an antagonist at certain serotonin receptors, which can lead to an antidepressant effect. It is also believed to have anti-inflammatory and anti-convulsant effects, and may be useful in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

The primary advantage of using Ethyl 1-(4-aminobenzoyl)piperidine-4-carboxylate 4-aminobenzoate in lab experiments is that it is a relatively inexpensive and widely available compound. Additionally, it is easy to synthesize and can be used as a building block for the synthesis of other organic compounds. The primary limitation of using this compound 4-aminobenzoate in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research involving Ethyl 1-(4-aminobenzoyl)piperidine-4-carboxylate 4-aminobenzoate. These include further research into its mechanism of action, as well as studies of its effects on other biochemical and physiological processes. Additionally, further research into its potential use in the treatment of certain neurological disorders is warranted. Finally, further research into its potential use as a building block for the synthesis of other organic compounds is needed.

Scientific Research Applications

Ethyl 4-aminobenzoate is widely used in scientific research, particularly in the fields of biochemistry and physiology. It is used as a building block for the synthesis of other organic compounds, and is also used to study the effects of drugs on the body. It has been used to study the effects of certain drugs, such as opiates, on the body's opioid receptors. It has also been used in studies of the effects of certain drugs, such as anticonvulsants, on the nervous system. Additionally, Ethyl 1-(4-aminobenzoyl)piperidine-4-carboxylate 4-aminobenzoate has been used in studies of the effects of certain drugs on the cardiovascular system.

Safety and Hazards

The safety data sheet for a similar compound, Ethyl 1-(3-aminobenzyl)piperidine-4-carboxylate, indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to avoid breathing the dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.